Cas no 7403-80-7 ( )

  structure
  structure
Product Name: 
CAS No:7403-80-7
MF:C10H11ClN4
MW:222.67414021492
CID:978884
PubChem ID:345655
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2-N,2-N-dimethylquinazoline-2,4-diamine
    • AC1L838T
    • NSC403384
    • NSC-403384
    • DTXSID00323221
    • 6-Chloro-N~2~,N~2~-dimethylquinazoline-2,4-diamine
    • 7403-80-7
    •  
    • Inchi: 1S/C10H11ClN4/c1-15(2)10-13-8-4-3-6(11)5-7(8)9(12)14-10/h3-5H,1-2H3,(H2,12,13,14)
    • InChI Key: WZGMTDMGQVKSTO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(C=1)=C(N)N=C(N=2)N(C)C

Computed Properties

  • Exact Mass: 222.06743
  • Monoisotopic Mass: 222.0672241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.372
  • Boiling Point: 415.9°C at 760 mmHg
  • Flash Point: 205.4°C
  • Refractive Index: 1.714
  • PSA: 55.04
  • LogP: 2.51260
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